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Compound of Interest

Compound Name: Dimethylaminoparthenolide

Cat. No.: B600184 Get Quote

For Immediate Implementation by Laboratory and Research Professionals

This document provides comprehensive guidance on the proper disposal procedures for

Dimethylaminoparthenolide (DMAPT), a water-soluble, semi-synthetic derivative of

Parthenolide. While not classified as hazardous under the Globally Harmonized System (GHS),

its potent biological activity as an NF-κB inhibitor necessitates handling and disposal as a

chemical waste to ensure personnel safety and environmental protection. Adherence to these

protocols is essential for maintaining a safe laboratory environment.

Chemical and Physical Properties
A summary of the key quantitative data for Dimethylaminoparthenolide is presented below for

easy reference.

Property Value

CAS Number 870677-05-7[1]

Molecular Formula C17H27NO3[2]

Formula Weight 293.4 g/mol [2]

Form White crystalline solid[2]

Storage Temperature -10°C to -25°C[2]
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Disposal Protocol: A Step-by-Step Operational Plan
This protocol outlines the necessary steps for the safe disposal of

Dimethylaminoparthenolide, including unused product and contaminated materials. The

guiding principle is to avoid disposal via standard trash or sanitary sewer systems.

Personal Protective Equipment (PPE)
Before handling Dimethylaminoparthenolide for disposal, ensure the following PPE is worn:

Safety Glasses: To protect from potential eye contact.

Gloves: Nitrile gloves are recommended.

Lab Coat: To prevent contamination of personal clothing.

Disposal of Unused or Expired
Dimethylaminoparthenolide
Solid Dimethylaminoparthenolide should be disposed of as chemical waste.

Step 1: Container Labeling: Place the original container, or a new, compatible, and sealed

container with the waste, into a designated hazardous or chemical waste collection bin.

Ensure the container is clearly labeled with the full chemical name:

"Dimethylaminoparthenolide".

Step 2: Waste Collection: The waste must be collected by an approved waste disposal

service. Do not mix with household garbage.

Step 3: Follow Institutional Guidelines: Adhere to your institution's specific procedures for

chemical waste pickup and disposal.

Disposal of Contaminated Labware and Materials
Items such as pipette tips, tubes, and gloves that have come into contact with

Dimethylaminoparthenolide should be disposed of as solid chemical waste.
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Step 1: Segregation: Collect all contaminated solid waste in a designated, leak-proof

container or a durable plastic bag specifically for chemical waste.

Step 2: Labeling: Clearly label the container or bag as "Dimethylaminoparthenolide
Waste".

Step 3: Disposal: Place the sealed container or bag into the appropriate solid chemical waste

stream for collection by your institution's environmental health and safety (EHS) department

or a licensed contractor.

Spill Cleanup and Disposal
In the event of a spill of solid Dimethylaminoparthenolide:

Step 1: Containment: Isolate the area to prevent further spread.

Step 2: Cleanup: Mechanically pick up the spilled solid. Avoid creating dust. If necessary,

lightly dampen the material with water to prevent it from becoming airborne.

Step 3: Collection: Place the collected material and any cleaning supplies (e.g.,

contaminated paper towels) into a sealed container labeled for chemical waste.

Step 4: Decontamination: Clean the spill area with soap and water.

Step 5: Disposal: Dispose of the sealed container as chemical waste according to your

institution's protocols.

Important Note: Do not allow Dimethylaminoparthenolide to enter sewers or surface and

ground water, as it is classified as slightly hazardous for water.[1]

Mechanism of Action: NF-κB Signaling Pathway
Inhibition
Dimethylaminoparthenolide functions as a potent inhibitor of the NF-κB (nuclear factor

kappa-light-chain-enhancer of activated B cells) signaling pathway.[3] This pathway is a central

regulator of inflammation, immune response, and cell survival. The diagram below illustrates
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the canonical NF-κB signaling cascade and the point of inhibition by

Dimethylaminoparthenolide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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